4-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine

• IUPAC Name: 4-[2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]-6-methylpyrimidin-4-yl]morpholine
• InChI: InChI=1S/C20H27N5O4S/c1-16-15-19(23-11-13-29-14-12-23)22-20(21-16)24-7-9-25(10-8-24)30(26,27)18-5-3-17(28-2)4-6-18/h3-6,15H,7-14H2,1-2H3
• InChI Key: LKEQPHXPWVBGKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC)N4CCOCC4
• Molecular Formula: C20H27N5O4S
• Molecular Weight: 433.5 g/mol

Description

The compound is a complex organic molecule that contains a morpholine ring, a pyrimidine ring, a piperazine ring, and a methoxybenzenesulfonyl group.

Synthesis Analysis

While specific synthesis information for this compound is not available, related compounds are often synthesized through multi-step protocols involving reactions such as Mannich reactions.

Molecular Structure Analysis

The compound’s structure likely involves multiple rings, including a morpholine ring, a pyrimidine ring, and a piperazine ring.

Chemical Reactions Analysis

The compound’s reactivity is not specifically known, but related compounds often participate in a variety of chemical reactions.

Mechanism of Action

Target of Action

The primary targets of 4-{2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine are likely to be specific enzymes or receptors involved in cellular signaling pathways. Given the structure, it may interact with kinases or other regulatory proteins that play crucial roles in cell proliferation and survival .

Mode of Action

This compound likely binds to its target proteins through its piperazine and pyrimidine moieties, which can form hydrogen bonds and hydrophobic interactions. The binding may inhibit the activity of these proteins, leading to a disruption in their normal signaling functions. This inhibition can result in the suppression of downstream signaling pathways that are essential for cell growth and division .

Biochemical Pathways

The affected biochemical pathways could include those involved in cell cycle regulation and apoptosis. By inhibiting key signaling proteins, the compound may induce cell cycle arrest and promote programmed cell death. This can be particularly useful in targeting cancer cells, which rely on these pathways for uncontrolled growth .

Pharmacokinetics

The pharmacokinetics of this compound would involve its absorption, distribution, metabolism, and excretion (ADME). Given its molecular structure, it may have moderate to high oral bioavailability. The methoxybenzenesulfonyl group could enhance its solubility and stability, while the piperazine ring might facilitate its passage through cellular membranes. Metabolism could involve hepatic enzymes, leading to various metabolites that are eventually excreted via the kidneys .

Result of Action

At the molecular level, the compound’s action results in the inhibition of target protein functions, leading to a cascade of cellular events. These events include the arrest of the cell cycle, induction of apoptosis, and inhibition of angiogenesis. At the cellular level, this translates to reduced cell proliferation and increased cell death, which can be beneficial in treating diseases like cancer .

Action Environment

Environmental factors such as pH, temperature, and the presence of other biomolecules can influence the compound’s efficacy and stability. For instance, a slightly acidic environment might enhance its solubility, while extreme temperatures could lead to its degradation. Additionally, interactions with other drugs or biomolecules could either potentiate or inhibit its action .

Would you like more detailed information on any specific aspect of this compound’s mechanism of action?

: Synthesis, antimicrobial activity, and molecular modeling of novel 4-methoxybenzenesulfonyl derivatives